Cas no 52266-72-5 (1-(3,4-dimethylphenyl)-3-(2-hydroxyethyl)thiourea)
52266-72-5 structure
Product Name:1-(3,4-dimethylphenyl)-3-(2-hydroxyethyl)thiourea
CAS No:52266-72-5
MF:C11H16N2OS
MW:224.322541236877
CID:936678
PubChem ID:2731037
Update Time:2025-04-19
1-(3,4-dimethylphenyl)-3-(2-hydroxyethyl)thiourea Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-dimethylphenyl)-3-(2-hydroxyethyl)thiourea
- N-(3,4-dimethylphenyl)-N'-(2-hydroxyethyl)thiourea
- CHEMBL527704
- AKOS022131657
- STL301468
- 3-(3,4-Dimethylphenyl)-1-(2-hydroxyethyl)thiourea
- GNF-Pf-3762
- NSC-143339
- DTXSID80369667
- DS-013801
- 52266-72-5
- NSC143339
-
- Inchi: 1S/C11H16N2OS/c1-8-3-4-10(7-9(8)2)13-11(15)12-5-6-14/h3-4,7,14H,5-6H2,1-2H3,(H2,12,13,15)
- InChI Key: DQXAWIJZQJGVHS-UHFFFAOYSA-N
- SMILES: S=C(NCCO)NC1C=CC(C)=C(C)C=1
Computed Properties
- Exact Mass: 224.09848
- Monoisotopic Mass: 224.09833431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 76.4Ų
Experimental Properties
- PSA: 44.29
1-(3,4-dimethylphenyl)-3-(2-hydroxyethyl)thiourea Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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